![molecular formula C20H19ClFN3O2 B4955191 3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione](/img/structure/B4955191.png)
3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione, also known as CP-55940, is a synthetic cannabinoid that is structurally similar to tetrahydrocannabinol (THC), the active component of marijuana. CP-55940 is a potent agonist of the cannabinoid receptors, which are found throughout the body and play a role in a variety of physiological processes. In recent years, CP-55940 has been the subject of extensive scientific research due to its potential therapeutic applications.
Mechanism of Action
3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione acts as a potent agonist of the cannabinoid receptors, which are found throughout the body. These receptors are part of the endocannabinoid system, which plays a role in regulating a variety of physiological processes such as pain sensation, appetite, and immune function. By binding to these receptors, this compound can modulate the activity of the endocannabinoid system and produce a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a variety of biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models, which may make it a potential treatment for conditions such as chronic pain and inflammatory diseases. This compound has also been shown to have anti-convulsant effects, which could make it a potential treatment for epilepsy. Additionally, this compound has been shown to have neuroprotective effects, which could make it a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione has several advantages and limitations for use in lab experiments. One advantage is that it is a potent and selective agonist of the cannabinoid receptors, which makes it a useful tool for studying the endocannabinoid system. However, one limitation is that it is a synthetic compound and may not fully replicate the effects of endogenous cannabinoids. Additionally, this compound has a relatively short half-life and may require frequent dosing in experiments.
Future Directions
There are several potential future directions for research on 3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione. One area of interest is the potential therapeutic applications for conditions such as chronic pain, inflammatory diseases, and epilepsy. Additionally, there is interest in investigating the neuroprotective effects of this compound and its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Finally, there is interest in developing new synthetic cannabinoids that may have improved therapeutic properties compared to this compound.
Synthesis Methods
3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione is synthesized through a multi-step process that involves the reaction of various chemical reagents. The exact synthesis method is proprietary and has not been disclosed in the scientific literature.
Scientific Research Applications
3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant effects in animal models. This compound has also been investigated as a potential treatment for conditions such as multiple sclerosis, neuropathic pain, and epilepsy.
Properties
IUPAC Name |
3-[4-(4-chlorophenyl)piperazin-1-yl]-1-(4-fluorophenyl)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClFN3O2/c21-14-1-5-16(6-2-14)23-9-11-24(12-10-23)18-13-19(26)25(20(18)27)17-7-3-15(22)4-8-17/h1-8,18H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHOMTYKCHCJYAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.